Cas no 1766-63-8 (4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1766-63-8
• MF: C₁₄H₉FN₂O
• MW: 240.232466459274
• MDL: MFCD00829940
• CID: 1364274
• PubChem ID: 722258
• Update Time: 2025-10-16

4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(4-fluorophenyl)-
• 4-(4-fluorophenyl)-2H-phthalazin-1-one
• 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one
• SMSF0008619
• A911905
• Oprea1_023905
• SCHEMBL7884963
• ZMXMVYKPVMNLOJ-UHFFFAOYSA-N
• F0745-0977
• SR-01000222013-1
• 4-(4-fluorophenyl)phthalazin-1(2H)-one
• Z56923879
• AKOS000121536
• SR-01000222013-2
• MFCD00829940
• Maybridge1_003244
• Cambridge id 5856965
• 4-Fluorophenylphthalazine-1-one
• SR-01000222013
• 1766-63-8
• EN300-17380
• DTXSID00352278
• STL186183
• AS-36536
• CB00322
• CCG-54576
• HMS550L10
• 4-(4-fluorophenyl)-1(2H)-phthalazinone
• AE-641/12845075

• MDL： MFCD00829940
• Inchi： 1S/C14H9FN2O/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(18)17-16-13/h1-8H,(H,17,18)
• InChI Key： ZMXMVYKPVMNLOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 240.06997
• Monoisotopic Mass: 240.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one Security Information

• Storage Condition：(BD436786)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one

4-(4-Fluorophenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1766-63-8): An Overview

4-(4-Fluorophenyl)-1,2-dihydrophthalazin-1-one, with the CAS number 1766-63-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(4-fluorophenyl)phthalazinone, has garnered considerable attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties

4-(4-Fluorophenyl)-1,2-dihydrophthalazin-1-one is a derivative of phthalazinone, a heterocyclic compound with a fused benzene and pyridine ring system. The presence of a fluorine atom on the phenyl ring imparts unique electronic and steric properties to the molecule. The compound has a molecular formula of C₁₅H₁₀FN₂O and a molecular weight of approximately 259.25 g/mol. It is typically a white crystalline solid with a melting point ranging from 200 to 203°C.

The solubility of 4-(4-fluorophenyl)phthalazinone varies depending on the solvent. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but has limited solubility in water. This property is crucial for its use in various biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 4-fluorobenzaldehyde with phthalic anhydride followed by cyclization under appropriate conditions. Another approach involves the reaction of 4-fluorophenylacetonitrile with phthalic anhydride in the presence of a base.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity, making it a preferred choice for large-scale production.

Biological Activities and Applications

4-(4-Fluorophenyl)-1,2-dihydrophthalazin-1-one has been extensively studied for its potential biological activities. One of its notable applications is in the field of anticancer research. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

A research team from the University of California published a study in Cancer Research demonstrating that 4-(4-fluorophenyl)phthalazinone induces apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound was found to inhibit the activation of AKT and ERK signaling pathways, leading to cell cycle arrest and apoptosis.

Beyond its anticancer properties, 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one has also shown promise as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one in clinical settings. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating various cancers and inflammatory diseases.

A Phase I trial conducted at Memorial Sloan Kettering Cancer Center demonstrated that 4-(4-fluorophenyl)phthalazinone was well-tolerated by patients with advanced solid tumors. The trial also identified potential biomarkers that could predict response to treatment, paving the way for personalized medicine approaches.

In addition to its therapeutic applications, 4-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one has potential uses as a research tool in studying cellular signaling pathways and drug discovery. Its ability to modulate specific targets makes it valuable for understanding disease mechanisms and developing new therapeutic strategies.

Conclusion

4-(4-Fluorophenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1766-63-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various applications, including anticancer therapy and anti-inflammatory treatment. Ongoing clinical trials and preclinical studies continue to uncover new insights into its mechanisms of action and therapeutic benefits. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of disease biology and developing novel treatments.